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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Disperse Blue 91 is a synthetic anthraquinone dye primarily utilized in the textile industry

for dyeing polyester and other synthetic fibers. Its molecular structure confers a vibrant blue

hue and notable fastness properties. However, Disperse Blue 91 is also recognized as a

potential skin sensitizer, capable of eliciting allergic contact dermatitis, a T-cell mediated type IV

hypersensitivity reaction. This technical guide provides a comprehensive overview of the

molecular and physicochemical properties of Disperse Blue 91, details on its synthesis and

analytical detection, and an in-depth look at the immunological mechanisms underlying its

allergenic effects. This information is intended to be a valuable resource for researchers in

toxicology, dermatology, and drug development investigating the interactions of small

molecules with biological systems.

Chemical and Physical Properties
The molecular formula of C.I. Disperse Blue 91 is C₂₀H₂₁NO₅. It belongs to the anthraquinone

class of dyes, which are characterized by a 9,10-anthracenedione core structure.

Table 1: Physicochemical Properties of C.I. Disperse Blue 91 and Related Anthraquinone

Dyes
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Property
C.I. Disperse Blue
91

C.I. Disperse Blue 1
(CAS: 2475-45-8)

C.I. Disperse Blue
35 (CAS: 12222-75-
2)

CAS Number 12222-89-8 2475-45-8 12222-75-2

Molecular Formula C₂₀H₂₁NO₅ C₁₄H₁₂N₄O₂[1] C₂₀H₁₈N₂O₄

Molecular Weight 355.38 g/mol 268.27 g/mol [1] 362.34 g/mol [2]

Appearance Blue powder

Blue-black

microcrystalline

powder[1][3]

-

Melting Point - 332 °C[3] -

Solubility -

Soluble in acetone,

ethanol; Slightly

soluble in benzene

and linseed oil;

Insoluble in water.[1]

[3]

-

Oral LD₅₀ (rat) Data not available >2000 mg/kg >2000 mg/kg[4]

Mutagenicity (Ames

Test)
Data not available

Some components of

disperse dyes have

shown mutagenic

potential.[5]

-

Skin Sensitization Potential sensitizer Moderate sensitizer Potential sensitizer[4]

Note: Specific quantitative data for Disperse Blue 91 is limited. Data for structurally related

anthraquinone disperse dyes are provided for comparison.

Synthesis and Manufacturing
The synthesis of anthraquinone-based disperse dyes like Disperse Blue 91 generally involves

multi-step chemical reactions. While a specific, detailed protocol for Disperse Blue 91 is

proprietary, a general methodology can be outlined.
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General Experimental Protocol for Synthesis
The synthesis of a typical anthraquinone disperse dye involves the following key steps:

Starting Materials: The synthesis usually begins with a substituted anthraquinone derivative.

Reaction Steps: This is followed by a series of reactions such as nitration, reduction,

halogenation, and condensation to introduce various functional groups that modulate the

color and dyeing properties of the final product.

Purification: The crude dye is then purified, often through recrystallization or

chromatography, to remove impurities and unreacted starting materials.
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Generic Synthesis Workflow for Anthraquinone Dyes

Anthraquinone
Derivative Reaction Intermediates

Chemical Reactions
(e.g., Nitration, Reduction) Crude Disperse Dye

Further Reactions
(e.g., Condensation) Purified Disperse Dye

Purification
(e.g., Recrystallization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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